molecular formula C20H27N3O4 B6201704 (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide CAS No. 2694063-12-0

(3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide

Cat. No. B6201704
CAS RN: 2694063-12-0
M. Wt: 373.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, commonly referred to as 3S-QF, is a potent and selective inhibitor of the enzyme dipeptidyl peptidase 4 (DPP-4). DPP-4 is an enzyme involved in the breakdown of peptides, including those involved in the regulation of glucose homeostasis. 3S-QF has been studied as a potential therapeutic agent for the treatment of type 2 diabetes, as well as other conditions.

Mechanism of Action

3S-QF binds to the active site of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, which prevents the enzyme from performing its normal function. This inhibition of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide activity leads to an increase in the levels of peptides involved in the regulation of glucose homeostasis. This, in turn, leads to improved glucose control in patients with type 2 diabetes.
Biochemical and Physiological Effects
The inhibition of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide activity by 3S-QF leads to an increase in the levels of peptides involved in the regulation of glucose homeostasis. This, in turn, leads to improved glucose control in patients with type 2 diabetes. In addition, 3S-QF has been shown to have anti-inflammatory effects, as well as protective effects on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The advantages of using 3S-QF in laboratory experiments include its high selectivity for (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, its low toxicity, and its stability in aqueous solutions. The main limitation of 3S-QF is its poor solubility in organic solvents, which can make it difficult to use in some laboratory experiments.

Future Directions

Given the potential therapeutic effects of 3S-QF, there are a number of potential future directions for research. These include further studies into the mechanism of action of 3S-QF, as well as studies into its potential use in the treatment of other conditions. In addition, further studies into the pharmacokinetics and pharmacodynamics of 3S-QF could help to improve its efficacy and safety. Additionally, studies into the potential synergistic effects of 3S-QF with other drugs could help to improve its therapeutic effects. Finally, further research into the synthesis of 3S-QF could help to improve its cost-effectiveness.

Synthesis Methods

The synthesis of 3S-QF involves the condensation of 4-(2-methoxyethoxy)quinoline-2-carboxylic acid and N,4-dimethylpentanamide. This is followed by a reaction with sodium borohydride to form the desired product. The reaction is carried out in an aqueous solution of sodium hydroxide and acetic acid at a temperature of 80°C. The reaction is then quenched with hydrochloric acid, and the product is isolated by precipitation.

Scientific Research Applications

3S-QF has been studied as a potential therapeutic agent for the treatment of type 2 diabetes. This is due to its ability to inhibit the activity of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, which is involved in the breakdown of peptides that are involved in the regulation of glucose homeostasis. Inhibition of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide activity leads to an increase in the levels of these peptides, which can improve glucose control in patients with type 2 diabetes.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide involves the reaction of 4-(2-methoxyethoxy)aniline with 2-chloroacetyl chloride to form 4-(2-methoxyethoxy)acetanilide. This intermediate is then reacted with 2-aminobenzophenone to form the desired product.", "Starting Materials": [ "4-(2-methoxyethoxy)aniline", "2-chloroacetyl chloride", "2-aminobenzophenone", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "ethyl acetate", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "hexanes", "methanol" ], "Reaction": [ "Step 1: Dissolve 4-(2-methoxyethoxy)aniline in N,N-dimethylformamide and add triethylamine. Cool the mixture to 0°C and add 2-chloroacetyl chloride dropwise. Stir the mixture at room temperature for 2 hours.", "Step 2: Pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with water, brine, and dry over magnesium sulfate. Concentrate the solution to obtain 4-(2-methoxyethoxy)acetanilide.", "Step 3: Dissolve 4-(2-methoxyethoxy)acetanilide and 2-aminobenzophenone in methanol and add diisopropylethylamine. Heat the mixture to reflux for 4 hours.", "Step 4: Cool the reaction mixture and filter the precipitate. Wash the solid with methanol and dry to obtain the desired product." ] }

CAS RN

2694063-12-0

Molecular Formula

C20H27N3O4

Molecular Weight

373.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.